S-Phenylmercapturic acid

Description

S-Phenylmercapturic acid (S-PMA) is a urinary metabolite of benzene and is used as a biomarker to assess benzene exposure . It is also found in the urine of smokers . S-PMA belongs to the class of organic compounds known as N-acyl-alpha amino acids . N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom .

S-PMA is a modified form of acetylcysteine . Studies have detected urinary concentrations of S-PMA in industrial workers and have also measured S-PMA levels in smokers versus non-smokers to study benzene exposure through tobacco smoke inhalation . S-PMA has been detected, but not quantified, in some foods, such as chickens, domestic pigs, and anatidaes, suggesting it could potentially serve as a biomarker for the consumption of these foods .

Another compound, N-acetyl-S-phenyl-L-cysteine, shares similar characteristics with S-Phenylmercapturic acid, as both are synonyms and have the same molecular weight and formula . S-PMA is also known as S-phenyl-N-acetylcysteine and L-Cysteine, N-acetyl-S-phenyl- .

• CAS No.: 4775-80-8
• Product Name: S-Phenylmercapturic acid
• Molecular Formula: C11H13NO3S
• Molecular Weight: 239.29 g/mol
• IUPAC Name: 2-acetamido-3-phenylsulfanylpropanoic acid
• Standard InChI: InChI=1S/C11H13NO3S/c1-8(13)12-10(11(14)15)7-16-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)
• Standard InChIKey: CICOZWHZVMOPJS-UHFFFAOYSA-N
• SMILES: CC(=O)NC(CSC1=CC=CC=C1)C(=O)O
• Canonical SMILES: CC(=O)NC(CSC1=CC=CC=C1)C(=O)O
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: 2-acetamido-3-phenylthiopropanoic acid; phenylmercapturic acid; S-phenyl-N-acetylcysteine; S-phenyl-N-acetylcysteine, (DL)-isomer; S-phenylmercapturic acid
• PubChem Compound: 95526
• Last Modified: Sep 14 2023